Cas no 54029-86-6 (Propanenitrile, 3-[(3,4-diaminophenyl)thio]-)

Propanenitrile, 3-[(3,4-diaminophenyl)thio]- structure
54029-86-6 structure
Product Name:Propanenitrile, 3-[(3,4-diaminophenyl)thio]-
CAS No:54029-86-6
MF:C9H11N3S
MW:193.268739938736
CID:355730
PubChem ID:20362833
Update Time:2025-04-19

Propanenitrile, 3-[(3,4-diaminophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-[(3,4-diaminophenyl)thio]-
    • 3-(3,4-diaminophenyl)sulfanylpropanenitrile
    • 54029-86-6
    • 1,2-Diamino-4-(2-cyanoethylthio)benzene
    • XIYCJELCHVAZQG-UHFFFAOYSA-N
    • DTXSID90606095
    • 3-[(3,4-Diaminophenyl)sulfanyl]propanenitrile
    • SCHEMBL11630453
    • Inchi: 1S/C9H11N3S/c10-4-1-5-13-7-2-3-8(11)9(12)6-7/h2-3,6H,1,5,11-12H2
    • InChI Key: XIYCJELCHVAZQG-UHFFFAOYSA-N
    • SMILES: S(CCC#N)C1C=CC(=C(C=1)N)N

Computed Properties

  • Exact Mass: 193.06753
  • Monoisotopic Mass: 193.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 75.83
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